Cas no 1540228-61-2 (1-(Dimethyl-1,3-thiazol-2-yl)-2-methylpropan-1-ol)
1540228-61-2 structure
Product Name:1-(Dimethyl-1,3-thiazol-2-yl)-2-methylpropan-1-ol
CAS No:1540228-61-2
MF:C9H15NOS
MW:185.286501169205
CID:5740627
PubChem ID:83388074
Update Time:2023-11-11
1-(Dimethyl-1,3-thiazol-2-yl)-2-methylpropan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 1540228-61-2
- EN300-1269397
- 1-(Dimethyl-1,3-thiazol-2-yl)-2-methylpropan-1-ol
- 1-(4,5-Dimethyl-1,3-thiazol-2-yl)-2-methylpropan-1-ol
- 2-Thiazolemethanol, 4,5-dimethyl-α-(1-methylethyl)-
-
- Inchi: 1S/C9H15NOS/c1-5(2)8(11)9-10-6(3)7(4)12-9/h5,8,11H,1-4H3
- InChI Key: XHAJJCHDYCXIFJ-UHFFFAOYSA-N
- SMILES: S1C(C)=C(C)N=C1C(C(C)C)O
Computed Properties
- Exact Mass: 185.08743528g/mol
- Monoisotopic Mass: 185.08743528g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 152
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 61.4Ų
Experimental Properties
- Density: 1.095±0.06 g/cm3(Predicted)
- Boiling Point: 272.4±28.0 °C(Predicted)
- pka: 13.00±0.20(Predicted)
1-(Dimethyl-1,3-thiazol-2-yl)-2-methylpropan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1269397-1.0g |
1-(dimethyl-1,3-thiazol-2-yl)-2-methylpropan-1-ol |
1540228-61-2 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-1269397-50mg |
1-(dimethyl-1,3-thiazol-2-yl)-2-methylpropan-1-ol |
1540228-61-2 | 50mg |
$587.0 | 2023-10-02 | ||
| Enamine | EN300-1269397-100mg |
1-(dimethyl-1,3-thiazol-2-yl)-2-methylpropan-1-ol |
1540228-61-2 | 100mg |
$615.0 | 2023-10-02 | ||
| Enamine | EN300-1269397-250mg |
1-(dimethyl-1,3-thiazol-2-yl)-2-methylpropan-1-ol |
1540228-61-2 | 250mg |
$642.0 | 2023-10-02 | ||
| Enamine | EN300-1269397-500mg |
1-(dimethyl-1,3-thiazol-2-yl)-2-methylpropan-1-ol |
1540228-61-2 | 500mg |
$671.0 | 2023-10-02 | ||
| Enamine | EN300-1269397-1000mg |
1-(dimethyl-1,3-thiazol-2-yl)-2-methylpropan-1-ol |
1540228-61-2 | 1000mg |
$699.0 | 2023-10-02 | ||
| Enamine | EN300-1269397-2500mg |
1-(dimethyl-1,3-thiazol-2-yl)-2-methylpropan-1-ol |
1540228-61-2 | 2500mg |
$1370.0 | 2023-10-02 | ||
| Enamine | EN300-1269397-5000mg |
1-(dimethyl-1,3-thiazol-2-yl)-2-methylpropan-1-ol |
1540228-61-2 | 5000mg |
$2028.0 | 2023-10-02 | ||
| Enamine | EN300-1269397-10000mg |
1-(dimethyl-1,3-thiazol-2-yl)-2-methylpropan-1-ol |
1540228-61-2 | 10000mg |
$3007.0 | 2023-10-02 |
1-(Dimethyl-1,3-thiazol-2-yl)-2-methylpropan-1-ol Related Literature
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
1540228-61-2 (1-(Dimethyl-1,3-thiazol-2-yl)-2-methylpropan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk